![molecular formula C8H14O3 B2566109 5,8-Dioxaspiro[3.5]nonan-9-ylmethanol CAS No. 2470440-47-0](/img/structure/B2566109.png)
5,8-Dioxaspiro[3.5]nonan-9-ylmethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,8-Dioxaspiro[3.5]nonan-9-ylmethanol is a chemical compound with the molecular formula C8H14O3 . It has a molecular weight of 158.2 . The IUPAC name for this compound is (5,8-dioxaspiro[3.5]nonan-9-yl)methanol .
Molecular Structure Analysis
The InChI code for 5,8-Dioxaspiro[3.5]nonan-9-ylmethanol is 1S/C8H14O3/c9-6-7-8(2-1-3-8)11-5-4-10-7/h7,9H,1-6H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
5,8-Dioxaspiro[3.5]nonan-9-ylmethanol is an oil at room temperature . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Cationic Ring-Opening Polymerization of Spirocyclic Orthocarbonates : A study on the cationic polymerization of spiro orthocarbonates, including the synthesis and characterization of poly(ether-carbonates) derived from these compounds, indicates the potential of spirocyclic compounds in polymer chemistry for creating novel materials with unique properties (Takata, Ariga, & Endo, 1992).
Synthesis of Spirobicyclic Systems for Natural Product Synthesis : Research focusing on the synthesis of spirobicyclic systems as core structures in natural products, such as the azaspiracids, demonstrates the importance of spiro compounds in synthetic organic chemistry, especially in the context of complex molecule synthesis (Aiguadé, Hao, & Forsyth, 2001).
Spiroketal-Based Hepatitis C Virus Inhibitors : The development of spiroketal-based compounds as potent inhibitors against key hepatitis C virus genotypes showcases the application of spirocyclic compounds in medicinal chemistry and antiviral drug development (Kazmierski et al., 2014).
Spirocyclic Compounds in Biological Imaging : The utilization of a spirocyclic redox probe for visualizing actively respiring bacteria highlights the role of spiro compounds in biological imaging and microscopy, offering tools for environmental and microbiological studies (Rodriguez et al., 1992).
Synthesis of Spiroacetals from Carbohydrates : The preparation of chiral spiroacetals from carbohydrates for potential applications in pharmaceuticals and materials science, through methods that enable the generation of structurally diverse spirocyclic frameworks, illustrates the versatility of spiro compounds in synthetic chemistry (Martín, Salazar, & Suárez, 1995).
Safety And Hazards
The safety information for 5,8-Dioxaspiro[3.5]nonan-9-ylmethanol indicates that it has some hazards associated with it. The GHS pictograms indicate a signal word of "Warning" . The hazard statements include H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5,8-dioxaspiro[3.5]nonan-9-ylmethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-6-7-8(2-1-3-8)11-5-4-10-7/h7,9H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEEMEZVHQXFUJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)C(OCCO2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,8-Dioxaspiro[3.5]nonan-9-ylmethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.